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Compound of Interest

Compound Name: 1,3-Diisopropylthiourea

Cat. No.: B146723

For laboratory professionals engaged in drug development and scientific research, ensuring a
safe handling protocol for all chemical compounds is paramount. This guide provides
immediate, essential safety and logistical information for 1,3-Diisopropylthiourea, a
compound recognized for its role in organic synthesis. Adherence to these procedures is critical
for minimizing risk and ensuring a secure laboratory environment.

Hazard Identification and Classification

1,3-Diisopropylthiourea is classified as harmful if swallowed (Acute Toxicity, Oral, Category
4).[1][2][3] The primary hazard statement associated with this compound is H302: Harmful if
swallowed.[1] The GHS pictogram is GHSO07, represented by an exclamation mark, and the
signal word is "Warning".[2][3]

Quantitative Data Summary

The following table summarizes key quantitative data for 1,3-Diisopropylthiourea, providing a
quick reference for its physical and toxicological properties.
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Property Value Source(s)
CAS Number 2986-17-6 [2][3]14]
Molecular Formula C7H1eN2S [41[5]
Molecular Weight 160.28 g/mol [21[31[4]
Appearance White to off-white crystalline 5]
powder
Melting Point 143-145 °C [2][3]
Acute Oral Toxicity (LD50, Rat) 450 mg/kg [1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory to prevent exposure. The
required PPE includes comprehensive coverage for eyes, face, hands, and body.

Operational Plan: Step-by-Step PPE Application

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator, such as a type N95 (US) or P2 (EU) dust mask, particularly when there is a risk of
dust formation.[2][3][6][7] Work should be conducted in a well-ventilated area, preferably
within a chemical fume hood with local exhaust ventilation.[1][6]

e Eye and Face Protection: Wear chemical safety goggles or eyeshields.[2][3] In situations
with a higher risk of splashing or dust generation, a face shield should also be worn.[3][6]

e Hand Protection: Wear appropriate chemical-resistant gloves.[2][3] Always inspect gloves for
integrity before use and change them immediately if they become contaminated.

» Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin
contact.[6][8] Ensure that safety showers and eye wash stations are readily accessible and
in close proximity to the workstation.[1][6]

Emergency Response and Disposal Plan
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Immediate and correct response to emergencies such as spills or exposure is critical. This

section provides procedural guidance for such events.

Experimental Protocol: Emergency Procedures

In Case of Accidental Spill:

Evacuate: Immediately alert others and evacuate non-essential personnel from the spill area.

[6]

Ventilate: Ensure the area is well-ventilated.

Protect: Don the full required PPE before re-entering the area.[1][6]

Contain: Prevent the spilled material from entering drains or waterways.[1][9]

Clean-Up: Carefully sweep up the solid material, avoiding dust creation.[6] Place the
collected material into a suitable, labeled container for disposal.[6]

In Case of Personal Exposure:

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area
thoroughly with soap and plenty of water for at least 15 minutes.[1][10] Seek medical
attention if irritation develops or persists.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
making sure to rinse under the eyelids.[1] Remove contact lenses if present and easy to do.
[1] Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for
breathing.[1] If the person feels unwell, seek medical advice.[1]

Ingestion: Do NOT induce vomiting.[6][7] Rinse the mouth with water.[1][9] Call a poison
control center or doctor immediately for treatment advice.[1][6]

Disposal Plan
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o Waste Collection: All waste material, including spilled substance and contaminated cleaning
materials, must be collected in designated, properly labeled, and sealed containers.[6]

e Regulatory Compliance: Disposal must be carried out in strict accordance with all local,
state, and national environmental regulations.[1]

o Licensed Disposal: Entrust the disposal of the chemical waste to a licensed and approved
waste disposal company.[1][9]

» Container Disposal: Before disposing of the original container, ensure it is completely empty.
[1] Handle uncleaned containers as you would the product itself.

Visual Workflow: Spill Response

The following diagram illustrates the logical workflow for a safe and effective response to a 1,3-
Diisopropylthiourea spill.
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Spill Response Workflow for 1,3-Diisopropylthiourea
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Caption: A flowchart for handling chemical spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Essential Protective
Measures for Handling 1,3-Diisopropylthiourea]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b146723#personal-protective-equipment-for-
handling-1-3-diisopropylthiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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